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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716

Essential Safety and Handling Guide for 3-
Bromofluorobenzene-13C6

This guide provides immediate, essential safety, operational, and disposal information for
handling 3-Bromofluorobenzene-13C6 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identity: 3-Bromofluorobenzene-13C6 Synonyms: 1-Bromo-3-fluorobenzene-13C6,
m-Bromofluorobenzene-13C6 CAS Number: 1173020-50-2 (for the 13C6 labeled compound),
1073-06-9 (for the unlabeled compound)

Note: The safety and handling precautions for 3-Bromofluorobenzene-13C6 are identical to
those for the unlabeled 3-Bromofluorobenzene. The stable isotope labeling does not alter its
chemical reactivity or toxicity.

Summary of Hazards

3-Bromofluorobenzene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1] It is harmful if swallowed.[2]

Quantitative Data for 3-Bromofluorobenzene

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12055716?utm_src=pdf-interest
https://www.benchchem.com/product/b12055716?utm_src=pdf-body
https://www.benchchem.com/product/b12055716?utm_src=pdf-body
https://www.benchchem.com/product/b12055716?utm_src=pdf-body
https://www.benchchem.com/product/b12055716?utm_src=pdf-body
https://www.benchchem.com/product/b12055716?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107001000&productDescription=3-BROMOFLUOROBENZENE+99+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107001000&productDescription=3-BROMOFLUOROBENZENE+99+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/p/B0882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C6H4BrF [3]
Molecular Weight 175.00 g/mol [4]
Boiling Point 149-151 °C [3]
Melting Point -8 °C [3]
Flash Point 102 °F (39 °C) [21[3]
Density 1.567 g/mL at 25 °C [3]
Water Solubility 0.4 g/L (insoluble) [31[5]
Hazard Class 3 (Flammable Liquid) [3]
Packing Group 1] [3]

Personal Protective Equipment (PPE)

A comprehensive hazard assessment of the specific experimental conditions should always be
conducted to determine the appropriate level of PPE. The following are the minimum
recommended PPE for handling 3-Bromofluorobenzene-13C6.
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PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

Chemical safety goggles
marked with "Z87". A face
shield should be worn in
addition to goggles when there

is a splash hazard.[6]

Protects against splashes of
the chemical which can cause

serious eye irritation.[1]

Hand Protection

Disposable nitrile gloves are
the minimum requirement for
incidental contact. For
prolonged contact or
immersion, heavier duty gloves
may be necessary. Double
gloving can provide additional

protection.[6]

Prevents skin contact, as the

chemical is a skin irritant.[1]

Body Protection

A flame-retardant lab coat is
required. Long pants and
closed-toe shoes are

mandatory.[6]

Protects against skin contact
and splashes. The flammable
nature of the substance
necessitates a flame-retardant

lab coat.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[1][7] If exposure limits are
exceeded or if irritation is
experienced, a NIOSH/MSHA
approved respirator should be
used.[7]

Prevents inhalation of vapors
which can cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling and

Disposal

Preparation and Engineering Controls
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Ventilation: Ensure work is performed in a certified chemical fume hood to minimize
inhalation exposure.[1]

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible
and have been recently tested.[1][7]

Ignition Sources: Remove all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[8] Use only non-sparking tools and
explosion-proof equipment.[7][8]

Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[8][9]

Handling Procedure

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before handling the chemical.

Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the
container tightly closed when not in use.[9]

Avoid Contact: Avoid direct contact with skin and eyes, and do not inhale vapors.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[1]

Spill Response

Immediate Action: In case of a spill, immediately evacuate the area and eliminate all ignition
sources.[8]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand, dry earth, or vermiculite.[7][8] Do not use combustible materials like sawdust.

Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[8]

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.
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First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[9]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[9]

Storage

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
designated as a flammables area.[9]

Incompatibilities: Keep away from strong oxidizing agents.[1]

Temperature: Store at room temperature, away from heat and sources of ignition.[3][9]

Disposal Plan

Waste Characterization: 3-Bromofluorobenzene-13C6 is considered a hazardous waste
due to its flammability and irritant properties.

Containerization: Collect waste material, including contaminated absorbent and disposable
PPE, in a clearly labeled, sealed container suitable for hazardous chemical waste.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility, in
accordance with all federal, state, and local regulations. Do not dispose of it down the drain
or in regular trash.[1]

Experimental Workflow Diagram
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Caption: Workflow for safe handling and disposal of 3-Bromofluorobenzene-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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